N-(3-cyano-4,5-dimethylthiophen-2-yl)-3-ethylsulfonylbenzamide

• IUPAC Name: N-(3-cyano-4,5-dimethylthiophen-2-yl)-3-ethylsulfonylbenzamide
• InChI: InChI=1S/C16H16N2O3S2/c1-4-23(20,21)13-7-5-6-12(8-13)15(19)18-16-14(9-17)10(2)11(3)22-16/h5-8H,4H2,1-3H3,(H,18,19)
• InChI Key: LSWGZRMGTQZWKH-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC=CC(=C1)C(=O)NC2=C(C(=C(S2)C)C)C#N
• Molecular Formula: C16H16N2O3S2
• Molecular Weight: 348.4 g/mol

Description

N-(3-cyano-4,5-dimethylthiophen-2-yl)-3-ethylsulfonylbenzamide, also known as GSK-3 inhibitor VIII, is a small molecule inhibitor that selectively targets glycogen synthase kinase-3 (GSK-3). GSK-3 is a serine/threonine protein kinase that plays a crucial role in various cellular processes, including glycogen metabolism, cell proliferation, differentiation, and apoptosis. In recent years, GSK-3 inhibitors have gained significant attention as potential therapeutic agents for various diseases, including cancer, diabetes, and neurodegenerative disorders.

Scientific Research Applications

Cardiac Electrophysiological Activity

Research on N-substituted imidazolylbenzamides or benzene-sulfonamides, closely related to the chemical structure , has shown promising results in cardiac electrophysiology. These compounds have demonstrated potency comparable to other class III agents, which are used to manage cardiac arrhythmias, in in vitro Purkinje fiber assays (Morgan et al., 1990).

Antibacterial Properties

Studies have synthesized and characterized various derivatives of N-(3-cyano-4,5-dimethylthiophen-2-yl)-3-ethylsulfonylbenzamide, revealing significant antibacterial properties. These derivatives were evaluated against different bacterial strains, showing promising minimum inhibitory concentrations (MIC) values, indicating their potential in antibacterial applications (Ravichandiran et al., 2015).

Antimicrobial Activities

Another area of application is in the development of antimicrobial agents. Compounds incorporating the sulfamoyl moiety, similar to N-(3-cyano-4,5-dimethylthiophen-2-yl)-3-ethylsulfonylbenzamide, have been synthesized and tested for their in vitro antibacterial and antifungal activities. These compounds have shown promising results, indicating their potential as effective antimicrobial agents (Darwish et al., 2014).

Radiolabelling and Imaging

In the field of medical imaging, related compounds have been developed for radiolabelling and used as ligands for imaging specific receptors in the body. This application is crucial for diagnostic purposes in medicine, particularly in identifying and characterizing various diseases (Hamill et al., 1996).

Antioxidant and Anti-Inflammatory Activities

Compounds with structures related to N-(3-cyano-4,5-dimethylthiophen-2-yl)-3-ethylsulfonylbenzamide have been synthesized and evaluated for their antioxidant and anti-inflammatory properties. Studies have shown that these compounds exhibit significant activity in various in vitro and in vivo models, indicating their potential therapeutic applications in managing inflammation and oxidative stress-related conditions (Madhavi & Sree Ramya, 2017).